Cas no 348143-67-9 (2-amino-2-(2,4-dimethoxyphenyl)acetonitrile hydrochloride)

• Product Name: 2-amino-2-(2,4-dimethoxyphenyl)acetonitrile hydrochloride
• CAS No: 348143-67-9
• CID: 4649576
• Update Time: 2025-05-23

2-amino-2-(2,4-dimethoxyphenyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2,4-dimethoxyphenyl)acetonitrile Hydrochloride
• 2-amino-2-(2,4-dimethoxyphenyl)acetonitrile hydrochloride

Additional information on 2-amino-2-(2,4-dimethoxyphenyl)acetonitrile hydrochloride

2-Amino-2-(2,4-Dimethoxyphenyl)Acetonitrile Hydrochloride: A Comprehensive Overview

2-Amino-2-(2,4-Dimethoxyphenyl)Acetonitrile Hydrochloride, also known by its CAS number 348143-67-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a cyano group, and a dimethoxyphenyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of 2-Amino-2-(2,4-Dimethoxyphenyl)Acetonitrile Hydrochloride involves a series of carefully controlled reactions. The starting material is typically a substituted benzaldehyde derivative, which undergoes condensation with ammonia to form an imine intermediate. Subsequent reduction and purification steps yield the final product. The hydrochloride salt form is often preferred due to its enhanced solubility and stability under various experimental conditions.

Recent studies have highlighted the potential of this compound as a building block in the construction of bioactive molecules. Its ability to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, has made it a valuable tool in medicinal chemistry. Researchers have explored its use in the development of inhibitors for kinases and other enzyme targets, which are critical in disease pathways such as cancer and neurodegenerative disorders.

The structural features of 348143-67-9 also make it an interesting candidate for exploring chiral induction and stereochemistry. Its dimethoxyphenyl group provides steric hindrance, which can influence the enantioselectivity of reactions involving this compound. This aspect has been exploited in asymmetric synthesis strategies, where precise control over the spatial arrangement of substituents is essential for achieving desired biological activities.

In terms of biological evaluation, preliminary assays have demonstrated that 2-Amino-2-(2,4-Dimethoxyphenyl)Acetonitrile Hydrochloride exhibits moderate inhibitory activity against certain protein kinases. These findings suggest that further optimization of its structure could lead to more potent drug candidates. Additionally, its cyano group has been shown to enhance lipophilicity, which is an important parameter for drug absorption and bioavailability.

The versatility of this compound extends to its utility in chemical education and research. Its well-defined structure and reactivity make it an excellent model system for studying reaction mechanisms and stereochemical outcomes. Moreover, its preparation involves techniques that are fundamental to organic synthesis, making it a valuable teaching tool for students at both undergraduate and graduate levels.

In conclusion, 2-Amino-2-(2,4-Dimethoxyphenyl)Acetonitrile Hydrochloride, with its unique combination of functional groups and promising biological properties, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and biological screening technologies unfold, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.